Cas no 477568-97-1 (N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• CAS No: 477568-97-1
• MF: C₁₇H₁₂Cl₂N₂O₂S
• MW: 379.260380744934
• CID: 5947579
• PubChem ID: 1291622
• Update Time: 2025-05-25

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• Acetamide, N-[4-(2,4-dichlorophenyl)-2-thiazolyl]-2-phenoxy-
• N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-2-phenoxyacetamide
• AKOS002933697
• Oprea1_560826
• N-(4-(2,4-dichlorophenyl)thiazol-2-yl)-2-phenoxyacetamide
• F0882-0941
• 477568-97-1
• Oprea1_102191

• Inchi： 1S/C17H12Cl2N2O2S/c18-11-6-7-13(14(19)8-11)15-10-24-17(20-15)21-16(22)9-23-12-4-2-1-3-5-12/h1-8,10H,9H2,(H,20,21,22)
• InChI Key： QONXBDWJDDLFKI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Cl)C=C2Cl)=CS1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 377.9996542g/mol
• Monoisotopic Mass: 377.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• pka: 7.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide

Introduction to N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 477568-97-1)

N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide, a compound with the chemical formula C₁₇H₁₁Cl₂N₃OS₂, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including the thiazole ring and phenoxyacetamide moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The CAS number 477568-97-1 uniquely identifies this compound and serves as a critical reference point for researchers and regulatory bodies. Its molecular structure incorporates several key features that contribute to its pharmacological profile. The thiazole ring is a well-known pharmacophore found in numerous bioactive compounds, while the phenoxyacetamide group adds another layer of complexity, potentially influencing both solubility and metabolic stability. These structural elements are often exploited to modulate specific biological pathways, making this compound of particular interest in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater accuracy. Studies suggest that the N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl moiety may interact with enzymes or receptors involved in inflammatory responses and cell signaling. The 2-phenoxyacetamide part of the molecule could further enhance these interactions by providing additional binding pockets or by modulating the electronic properties of the active site. Such insights are crucial for designing molecules with improved efficacy and reduced side effects.

In vitro studies have begun to explore the potential applications of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide in various therapeutic contexts. Preliminary data indicate that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. The thiazole core, in particular, has been identified as a key structural feature in several lead compounds that have advanced into clinical trials. By leveraging this scaffold, researchers aim to develop molecules that can selectively target pathological processes while minimizing off-target effects.

The synthesis of N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to assemble the required functional groups with high precision. These advances not only improve yield but also enhance scalability, which is essential for moving from laboratory-scale synthesis to industrial production.

The pharmacokinetic properties of this compound are another area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical potential. Initial pharmacokinetic studies suggest that N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide may exhibit favorable properties such as good oral bioavailability and moderate metabolic clearance. These characteristics would make it an attractive candidate for further development into a drug candidate.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines is transforming how compounds like N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide are identified and optimized. Predictive models can rapidly screen large chemical libraries for molecules with desired properties, significantly reducing the time and resources required for hit identification. Additionally, virtual screening techniques allow researchers to simulate interactions between this compound and biological targets before conducting expensive wet-lab experiments.

The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical testing. Navigating these requirements is essential for any compound aiming to reach the market. Researchers must ensure that their studies adhere to Good Laboratory Practice (GLP) guidelines and that all data submitted to regulatory agencies is comprehensive and transparent. This approach not only increases the likelihood of successful approval but also fosters trust among healthcare professionals and patients.

Collaborative efforts between academia and industry are increasingly vital for advancing compounds like N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide from bench to market. Industry partners bring expertise in synthetic chemistry optimization and clinical development while academic institutions contribute innovative ideas and experimental validation. Such partnerships accelerate progress by pooling resources and expertise towards common goals.

The future prospects for N-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl-2-phenoxyacetamide remain promising as ongoing research continues to uncover new biological activities and refine synthetic strategies. By combining traditional medicinal chemistry approaches with cutting-edge technologies such as CRISPR gene editing and mRNA therapeutics (where applicable), researchers hope to unlock novel therapeutic interventions based on this scaffold.